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Compound of Interest

Compound Name: (+-)-Aegeline

Cat. No.: B7765714 Get Quote

An In-depth Technical Guide to (+-)-Aegeline
For Researchers, Scientists, and Drug Development Professionals

Abstract
(+-)-Aegeline is a naturally occurring alkaloid-amide found in the leaves of the bael tree (Aegle

marmelos). This comprehensive technical guide provides essential information for researchers

and drug development professionals working with (+-)-Aegeline. It covers its fundamental

chemical properties, summarizes key quantitative data from preclinical studies, presents

detailed experimental protocols for assessing its biological activity, and illustrates its known

signaling pathways.

Core Compound Information
(+-)-Aegeline, with the CAS number 456-12-2, is recognized for its potential therapeutic

properties, including antihyperglycemic, antidyslipidemic, anti-inflammatory, and antioxidant

effects.[1][2][3][4][5] Its molecular formula is C₁₈H₁₉NO₃.[1][3][6][7][8]
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Property Value Reference

CAS Number 456-12-2 [1][2][3][7][8]

Molecular Formula C₁₈H₁₉NO₃ [1][3][6][7][8]

Molecular Weight 297.35 g/mol [2][3][5][6][7][9]

IUPAC Name

(E)-N-[2-hydroxy-2-(4-

methoxyphenyl)ethyl]-3-

phenylprop-2-enamide

[8][10]

Synonyms

Aegelin, Egeline, N-(2-

Hydroxy-2-(4-

methoxyphenyl)ethyl)cinnama

mide

[3]

Quantitative Biological Activity
(+-)-Aegeline has demonstrated significant biological effects in various preclinical models. The

following tables summarize key quantitative findings from these studies.

Table 2.1: Antihyperglycemic Effects in a Sucrose-
Challenged Streptozotocin-Induced Diabetic Rat Model

Time Point
Blood Glucose
Reduction (%)

Dose Reference

5 hours 12.9% 100 mg/kg [3][7]

24 hours 16.9% 100 mg/kg [3][7]

Table 2.2: Antidyslipidemic Effects in a Dyslipidemic
Hamster Model
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Parameter Change (%) Dose p-value Reference

Plasma

Triglycerides

(Tg)

↓ 55% 50 mg/kg <0.001 [3][7]

Total Cholesterol

(TC)
↓ 24% 50 mg/kg <0.05 [3][7]

Free Fatty Acids

(FFA)
↓ 24% 50 mg/kg N/A [3][7]

High-Density

Lipoprotein-

Cholesterol

(HDL-C)

↑ 28% 50 mg/kg N/A [3][7]

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the literature to

assess the biological activity of (+-)-Aegeline.

In Vitro Glucose Uptake Assay in C2C12 Myotubes
This protocol is based on studies investigating the effect of Aegeline on glucose transport in

skeletal muscle cells.[2][6]

Cell Culture and Differentiation:

Culture C2C12 myoblasts in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% fetal bovine serum (FBS) and antibiotics.

Induce differentiation into myotubes by switching to DMEM with 2% horse serum for 4-6

days.

Treatment:

Treat differentiated C2C12 myotubes with varying concentrations of Aegeline (e.g., 1-10

µM) or vehicle control for a specified period (e.g., 24 hours).
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For acute insulin stimulation, a subset of cells can be treated with 100 nM insulin for 20

minutes prior to the glucose uptake assay.

2-Deoxy-D-[³H]glucose (2-DG) Uptake Measurement:

Wash cells with serum-free DMEM.

Incubate cells with 2-DG (a radiolabeled glucose analog) for a defined time.

Terminate glucose uptake by washing with ice-cold phosphate-buffered saline (PBS).

Lyse the cells and measure the incorporated radioactivity using a scintillation counter to

quantify glucose uptake.

Animal Models for Antihyperglycemic and
Antidyslipidemic Studies
These protocols are derived from in vivo studies evaluating the metabolic effects of Aegeline.[3]

[7]

Sucrose-Challenged Streptozotocin-Induced Diabetic Rat Model:

Induce diabetes in rats (e.g., Sprague-Dawley) with a single intraperitoneal injection of

streptozotocin.

Administer Aegeline orally at a specified dose (e.g., 100 mg/kg body weight).

Challenge the rats with a sucrose load.

Measure blood glucose levels at various time points (e.g., 5 and 24 hours) post-

administration.

Dyslipidemic Hamster Model:

Induce dyslipidemia in hamsters through a high-fat diet.

Administer Aegeline orally at a specified dose (e.g., 50 mg/kg body weight).
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After the treatment period, collect blood samples.

Analyze plasma levels of triglycerides, total cholesterol, free fatty acids, and HDL-C using

standard biochemical assays.

Antioxidant Activity Assays
These methods are used to determine the free radical scavenging and reducing power of

Aegeline.

DPPH (2,2-Diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

Prepare a methanolic solution of DPPH.

Mix the Aegeline extract/compound with the DPPH solution.

Incubate the mixture in the dark at room temperature.

Measure the absorbance at a specific wavelength (e.g., 518 nm). A decrease in

absorbance indicates radical scavenging activity.

Reducing Power Assay:

Mix the Aegeline extract/compound with phosphate buffer and potassium ferricyanide.

Incubate the mixture at 50°C.

Add trichloroacetic acid to stop the reaction and centrifuge.

Mix the supernatant with distilled water and ferric chloride.

Measure the absorbance at 700 nm. An increase in absorbance indicates higher reducing

power.

Signaling Pathways and Mechanisms of Action
(+-)-Aegeline exerts its biological effects through the modulation of several key signaling

pathways.
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Glucose Transport and Insulin Sensitivity
Aegeline stimulates glucose transport in skeletal muscle cells through two distinct parallel

pathways involving Akt and Rac1, leading to the translocation of GLUT4 to the cell membrane.

[2][6] It also plays a role in cytoskeletal rearrangement via the PI3-kinase-Rac1-PAK1-cofilin

pathway.[2][6]
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Caption: Aegeline signaling pathways for glucose uptake.

Anti-inflammatory Action
Recent studies suggest that Aegeline mitigates colitis by downregulating the NF-κB-mediated

NLRP3 inflammasome pathway. This leads to a reduction in the expression of pro-inflammatory

cytokines and enzymes.
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Caption: Aegeline's anti-inflammatory mechanism.
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Conclusion
(+-)-Aegeline is a promising natural compound with multifaceted therapeutic potential,

particularly in the areas of metabolic disorders and inflammation. The data and protocols

presented in this guide offer a solid foundation for further research and development. Future

studies should focus on elucidating the precise molecular interactions, conducting

comprehensive safety and toxicity profiles, and exploring its efficacy in clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7765714#aegeline-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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